Cas no 89210-31-1 (Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro-)

Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro- structure
89210-31-1 structure
Product Name:Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro-
CAS No:89210-31-1
MF:C9H10BrNO2
MW:244.085201740265
CID:608686
PubChem ID:71322733
Update Time:2025-04-19

Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro-
    • 2-(bromomethyl)-1,3-dimethyl-5-nitrobenzene
    • 89210-31-1
    • DTXSID90752384
    • Inchi: 1S/C9H10BrNO2/c1-6-3-8(11(12)13)4-7(2)9(6)5-10/h3-4H,5H2,1-2H3
    • InChI Key: WKMKJIXIVRQQRU-UHFFFAOYSA-N
    • SMILES: BrCC1C(C)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 242.98949g/mol
  • Monoisotopic Mass: 242.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.8Ų
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